Acetamidoglycolic acid
Cat. No. B8646442
M. Wt: 133.10 g/mol
InChI Key: KMSVANWURMHBAC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07745573B2
Procedure details
A mixture of commercially available acetamide 34 and glyoxylic acid 41 was heated at reflux in acetone to give pure N-acetyl-2-hydroxyglycine 42 as a viscous yellow oil in quantitative yield. The 1H n.m.r. spectrum supported formation of the α-hydroxyglycine derivative 42 with the appearance of a methine (H2) doublet and broad amide (NH) doublet at δ 5.39 and δ 8.65 respectively. Spectroscopic data were in agreement with those reported in the literature.195
Identifiers
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REACTION_CXSMILES
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[C:1]([NH2:4])(=[O:3])[CH3:2].[C:5]([OH:9])(=[O:8])[CH:6]=[O:7]>CC(C)=O>[C:1]([NH:4][CH:6]([OH:7])[C:5]([OH:9])=[O:8])(=[O:3])[CH3:2]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(=O)N
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C=O)(=O)O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CC(=O)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was heated
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)(=O)NC(C(=O)O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
